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Executive Summary

2-Chloro-2-(hydroxyimino)acetic acid (CAS: 14337-42-9), often encountered as its stable
ethyl ester derivative (CAS: 14337-43-0), is a critical electrophilic building block in the synthesis
of

-lactam antibiotics. It serves as the structural scaffold for the syn-alkoxyimino side chains found
in third-generation cephalosporins such as Cefuroxime and Cefotaxime.

The compound is characterized by the presence of a reactive

-chloro substituent and a hydroxyimino (oxime) functionality.[1] This unique arrangement allows
for facile nucleophilic substitution at the

-carbon, enabling the introduction of complex alkoxy groups while retaining the oxime geometry
essential for antibiotic resistance against
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-lactamases. This guide details the physicochemical profile, synthesis, and reactivity of the free
acid and its commercially dominant ethyl ester.

Chemical Identity & Structural Analysis[1][2][3]

The compound exists as geometric isomers (

and
) around the C=N double bond. The

-isomer (syn) is generally the bioactive configuration required for cephalosporin synthesis,
although the raw synthetic material is often a mixture or predominantly

due to hydrogen bonding stabilization.

Feature Description
IUPAC Name (2)-2-Chloro-2-(hydroxyimino)acetic acid
Common Synonyms Chloroglyoxime acid; Chloro-oximino-acetic acid
CAS Number (Acid) 14337-42-9
CAS Number (Ethyl Ester) 14337-43-0 (Dominant commercial form)
Molecular Formula (Acid) /

(Ester)
SMILES ON=C(CI)C(=0)0O

Key Functional Groups -Chloro, Oxime (Hydroxyimino), Carboxylic Acid

Physicochemical Profile

The free acid is thermally labile and prone to decarboxylation. Consequently, most
physicochemical data in the literature refers to the ethyl ester, which is a stable solid at room
temperature.

Table 1: Comparative Properties (Acid vs. Ethyl Ester)
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Property

Free Acid (CAS 14337-42-
9)

Ethyl Ester (CAS 14337-43-
0)

Molecular Weight

123.49 g/mol

151.55 g/mol

Physical State

Crystalline solid (unstable)

White to off-white crystalline

powder
Melting Point 129 °C (Decomposes) 70-76 °C
Boiling Point 336.7 °C (Predicted) 230.5 °C (at 760 mmHg)
pKa (Acidic) 1.80 + 0.10 (Predicted, COOH) ~7.60 (Predicted, Oxime OH)
Density 1.76 g/cm3 (Predicted) 1.36 g/cm3
N ) Soluble in MeOH, EtOAc,
Solubility Soluble in water, MeOH, EtOH ]
DCM; Low in water
. Hygroscopic; Decarboxylates Stable at 2—8°C; Moisture
Stability

on heating

sensitive

Technical Insight: The pKa of the free acid (1.80) is significantly lower than acetic acid (4.76)

due to the strong electron-withdrawing inductive effect of the

-chloro and oxime groups. This makes it a relatively strong organic acid,

necessitating careful pH control during extraction to prevent salt formation in the

agueous phase.

Synthesis & Production Protocols

The synthesis of the 2-chloro-2-(hydroxyimino) scaffold typically proceeds via the nitrosation-
chlorination of glycine esters. Direct synthesis of the free acid is avoided due to stability issues;
instead, the ester is synthesized and hydrolyzed in situ or used directly.
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Primary Synthesis Route (Ethyl Ester)

Reaction: Glycine Ethyl Ester

Ethyl 2-chloro-2-(hydroxyimino)acetate

This "one-pot" transformation involves the diazotization of the amine followed by
displacement/chlorination in the presence of excess HCI.

Step-by-Step Protocol:

Preparation: Dissolve Glycine Ethyl Ester HCI (1.0 eq) in water.

Acidification: Add concentrated HCI (2.5 eq) and cool the mixture to -5°C.

Nitrosation: Dropwise addition of aqueous

(1.2 eq) while maintaining temperature < 0°C.

o Mechanism:[2][3][4] Formation of the diazonium intermediate, which undergoes
substitution by chloride ions and tautomerization to the oxime.

Extraction: Stir for 1 hour, then extract with Ethyl Acetate or Dichloromethane (DCM).

Purification: Wash organic layer with brine, dry over

, and concentrate. Recrystallize from hexane/ethyl acetate if necessary.

Diagram: Synthesis & Reactivity Pathway

NaNO2, HCl |~~~ ~~======5 N2 Nu- (e.g., MeO-)
Glycine Ethyl Ester <0°C > ! Diazo/Nitroso | +Cl- > Ethyl 2-Chloro-2- Nucleophilic Subst. .| Cephalosporin Side Chain
(HCI Salt) : Intermediate | (hydroxyimino)acetate = (Alkoxyimino)
___________ I

Figure 1: Synthesis of Chloro-oxime Ester and downstream application.

Click to download full resolution via product page

Figure 1: The conversion of glycine ethyl ester to the chloro-oxime scaffold and its subsequent
derivatization.[5][6]
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Reactivity & Industrial Applications
Nucleophilic Substitution ( -Carbon)

The chlorine atom at the

-position is highly activated. It serves as a leaving group for nucleophiles such as alkoxides or
thiols.

e Reaction:

o Application: This is the key step in synthesizing the methoxyimino side chain of Cefuroxime.
The retention of the syn (Z) geometry is crucial for the antibiotic's stability against

-lactamases.

Chemo-enzymatic Synthesis

The ethyl ester is also used in the chemo-enzymatic synthesis of chiral amino acids (e.g., CIP-
AS), acting as a glutamic acid structural analog.

Stability Considerations

o Thermal: The free acid decarboxylates above 120°C.
» Hydrolytic: The ester bond is susceptible to hydrolysis in basic conditions (
), yielding the free acid (or its salt), which must be used immediately to avoid degradation.
Handling & Safety (E-E-A-T)
Hazard Classification (GHS):
e Skin Irritation: Category 2 (H315)
e Serious Eye Damage: Category 1 (H318) - Corrosive
o Respiratory Sensitization: Category 1 (H334) - Potent sensitizer

Safety Protocols:

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Engineering Controls: All handling of the powder or solution must occur within a certified
chemical fume hood. The compound is a lachrymator and respiratory sensitizer.

o PPE: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. A
particulate respirator (N95) is required if handling the dry powder outside a hood.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). Moisture sensitive.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physicochemical Properties of 2-Chloro-2-
(hydroxyimino)acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13832460/docs#physicochemical-properties-of-2-
chloro-2-hydroxyimino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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